Cas no 2137549-86-9 (methyl 5-amino-1-cyclopropyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-cyclopropyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate
• CAS No: 2137549-86-9
• MF: C₁₁H₁₆FN₃O₂
• MW: 241.262045860291
• CID: 6003496
• PubChem ID: 165486046
• Update Time: 2025-10-25

methyl 5-amino-1-cyclopropyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-cyclopropyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate
• EN300-1121312
• 2137549-86-9

• Inchi： 1S/C11H16FN3O2/c1-17-11(16)9-8(3-2-6-12)10(13)15(14-9)7-4-5-7/h7H,2-6,13H2,1H3
• InChI Key： XJUJXLVCYZEOTF-UHFFFAOYSA-N
• SMILES： FCCCC1C(C(=O)OC)=NN(C=1N)C1CC1

Computed Properties

• Exact Mass: 241.12265492g/mol
• Monoisotopic Mass: 241.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-1-cyclopropyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate

Research Briefing on Methyl 5-amino-1-cyclopropyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate (CAS: 2137549-86-9)

Methyl 5-amino-1-cyclopropyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate (CAS: 2137549-86-9) is a pyrazole-based compound that has recently gained attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound features a unique structural motif, combining a pyrazole core with cyclopropyl and fluoropropyl substituents. Recent synthetic approaches have optimized the production of this molecule, with a focus on improving yield and purity. Researchers have employed multi-step synthetic routes, often starting from readily available precursors, to achieve the desired product. The introduction of the fluorine atom has been a key area of investigation, as it can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.

In vitro studies have demonstrated that methyl 5-amino-1-cyclopropyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate exhibits promising biological activity. Preliminary screening against various enzyme targets has shown selective inhibition, particularly in pathways relevant to inflammatory and oncological diseases. The presence of the fluorine atom appears to enhance binding affinity to certain biological targets, making this compound a valuable scaffold for further optimization.

Recent pharmacological evaluations have focused on the compound's potential as a lead structure for drug development. Studies have investigated its metabolic stability, membrane permeability, and toxicity profile. The results suggest that this pyrazole derivative has favorable drug-like properties, with good oral bioavailability and moderate plasma protein binding. These characteristics make it an attractive candidate for further preclinical development.

Structural-activity relationship (SAR) studies have been conducted to explore modifications that could enhance the compound's therapeutic potential. Researchers have examined variations in the cyclopropyl and fluoropropyl groups, as well as modifications to the ester functionality. These investigations have provided valuable insights into the molecular features responsible for the compound's biological activity and have identified promising directions for future optimization.

The potential therapeutic applications of methyl 5-amino-1-cyclopropyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate are currently being explored in several disease areas. Early research suggests possible utility in the treatment of autoimmune disorders, where it may modulate key inflammatory pathways. Additionally, its activity against certain kinase targets has sparked interest in its potential as an anticancer agent. Further studies are needed to validate these preliminary findings and to fully characterize the compound's mechanism of action.

Recent advances in formulation technology have also been applied to this compound, with researchers developing novel delivery systems to improve its pharmacokinetic profile. These include nanoparticle-based formulations and prodrug approaches that aim to enhance solubility and target specificity. Such developments could significantly improve the clinical potential of this molecule.

In conclusion, methyl 5-amino-1-cyclopropyl-4-(3-fluoropropyl)-1H-pyrazole-3-carboxylate represents an interesting and promising compound in medicinal chemistry research. Its unique structural features, combined with encouraging biological activity and drug-like properties, make it a valuable subject for further investigation. Ongoing research efforts are expected to provide deeper insights into its therapeutic potential and may lead to the development of novel pharmaceutical agents based on this scaffold.